3-(Chloromethyl)-5-(2,2-dimethylpropyl)-1,2,4-oxadiazole

• Molecular Formula: C8H13ClN2O
• Molecular Weight: 188.65 g/mol
• IUPAC Name: 3-(chloromethyl)-5-(2,2-dimethylpropyl)-1,2,4-oxadiazole
• InChI: InChI=1S/C8H13ClN2O/c1-8(2,3)4-7-10-6(5-9)11-12-7/h4-5H2,1-3H3
• InChI Key: OGUJUCVHAJURRT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)CC1=NC(=NO1)CCl

Description

3-(Chloromethyl)-5-(2,2-dimethylpropyl)-1,2,4-oxadiazole is a useful research compound. Its molecular formula is C8H13ClN2O and its molecular weight is 188.65 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2.0 g of 2-chloro-N-hydroxyacetoamidine and 2.6 g of 3,3-dimethylbutyryl chloride were dissolved in 30 ml of N,N-dimethylformamide, and 2.05 g of triethylamine was added dropwise under ice-cooling. After completion of the addition, the mixture was stirred at 130° C. for 5 hours and then cooled to room temperature. After aqueous saturated sodium chloride was added, the reaction mixture was extracted with methyl-t-butyl ether. The organic layer was washed with aqueous saturated sodium chloride, dried over anhydrous sodium sulfate and then concentrated under reduced pressure. The residue was subjected to silica gel column chromatography to obtain 0.28 g of 3-(chloromethyl)-5-(2,2-dimethylpropyl)-1,2,4-oxadiazole.